Ethyl 2-({2-chloro-4-nitrobenzylidene}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Ethyl 2-({2-chloro-4-nitrobenzylidene}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Brand Name:
Vulcanchem
CAS No.:
295347-51-2
VCID:
VC0420795
InChI:
InChI=1S/C18H17ClN2O4S/c1-2-25-18(22)16-13-5-3-4-6-15(13)26-17(16)20-10-11-7-8-12(21(23)24)9-14(11)19/h7-10H,2-6H2,1H3/b20-10+
SMILES:
CCOC(=O)C1=C(SC2=C1CCCC2)N=CC3=C(C=C(C=C3)[N+](=O)[O-])Cl
Molecular Formula:
C18H17ClN2O4S
Molecular Weight:
392.9g/mol
Ethyl 2-({2-chloro-4-nitrobenzylidene}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
CAS No.: 295347-51-2
Main Products
VCID: VC0420795
Molecular Formula: C18H17ClN2O4S
Molecular Weight: 392.9g/mol
| CAS No. | 295347-51-2 |
|---|---|
| Product Name | Ethyl 2-({2-chloro-4-nitrobenzylidene}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
| Molecular Formula | C18H17ClN2O4S |
| Molecular Weight | 392.9g/mol |
| IUPAC Name | ethyl 2-[(E)-(2-chloro-4-nitrophenyl)methylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
| Standard InChI | InChI=1S/C18H17ClN2O4S/c1-2-25-18(22)16-13-5-3-4-6-15(13)26-17(16)20-10-11-7-8-12(21(23)24)9-14(11)19/h7-10H,2-6H2,1H3/b20-10+ |
| Standard InChIKey | QUPPNPKAZYKZFK-KEBDBYFISA-N |
| Isomeric SMILES | CCOC(=O)C1=C(SC2=C1CCCC2)/N=C/C3=C(C=C(C=C3)[N+](=O)[O-])Cl |
| SMILES | CCOC(=O)C1=C(SC2=C1CCCC2)N=CC3=C(C=C(C=C3)[N+](=O)[O-])Cl |
| Canonical SMILES | CCOC(=O)C1=C(SC2=C1CCCC2)N=CC3=C(C=C(C=C3)[N+](=O)[O-])Cl |
| PubChem Compound | 9617620 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume